Cas no 65673-06-5 (Magnesium, bromo(1,1-dimethylpropyl)-)

• Product Name: Magnesium, bromo(1,1-dimethylpropyl)-
• CAS No: 65673-06-5
• MF: C₅H₁₁BrMg
• MW: 175.349841356277
• MDL: MFCD11553287
• CID: 397721
• PubChem ID: 10877659
• Update Time: 2025-05-20

Magnesium, bromo(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo(1,1-dimethylpropyl)-
• magnesium,2-methylbutane,bromide
• MFCD11553287
• 2-Methyl-2-butylmagnesium bromide
• J-802005
• 65673-06-5
• 2-Methyl-2-butylmagnesium bromide, 0.50 M in 2-MeTHF
• SCHEMBL1313899
• 2-Methyl-2-butylmagnesium bromide, 0.50 M in THF

• MDL： MFCD11553287
• Inchi： 1S/C5H11.BrH.Mg/c1-4-5(2)3;;/h4H2,1-3H3;1H;/q-1;;+2/p-1
• InChI Key： CHDCVFPKILVXPE-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].[C-](C)(C)CC

Computed Properties

• Exact Mass: 173.98943
• Monoisotopic Mass: 173.98945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 22
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Magnesium, bromo(1,1-dimethylpropyl)-

Magnesium, Bromo(1,1-Dimethylpropyl)-: A Comprehensive Overview

Magnesium, bromo(1,1-dimethylpropyl)-, also known by its CAS number 65673-06-5, is a chemical compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is a brominated derivative of magnesium and exhibits unique properties that make it valuable in various applications. In this article, we will delve into the structure, synthesis, properties, and applications of Magnesium, bromo(1,1-dimethylpropyl)-, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of Magnesium, bromo(1,1-dimethylpropyl)- consists of a magnesium atom bonded to a bromine atom and a 1,1-dimethylpropyl group. This arrangement imparts specific electronic and steric properties to the molecule. Recent studies have highlighted the importance of such structural features in determining the reactivity and selectivity of the compound in various chemical reactions. For instance, the bulky 1,1-dimethylpropyl group can influence the steric environment around the magnesium center, making it an attractive candidate for use in organometallic chemistry.

From a synthetic perspective, Magnesium, bromo(1,1-dimethylpropyl)- can be prepared through a variety of methods. One common approach involves the reaction of magnesium metal with alkyl halides in the presence of appropriate solvents and catalysts. Recent advancements in this area have focused on optimizing reaction conditions to enhance yield and purity. For example, researchers have explored the use of polar aprotic solvents and transition metal catalysts to facilitate the formation of this compound. These developments underscore the ongoing efforts to refine synthetic methodologies for producing high-quality chemical intermediates.

The physical and chemical properties of Magnesium, bromo(1,1-dimethylpropyl)- are critical to its applications. The compound is typically a white crystalline solid with a melting point of approximately 250°C. Its solubility in common organic solvents such as diethyl ether and tetrahydrofuran makes it suitable for use in solution-phase reactions. Additionally, the compound exhibits moderate thermal stability, which is essential for its use in high-temperature processes. Recent studies have also investigated the electronic properties of this compound using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided valuable insights into its bonding characteristics and reactivity patterns.

One of the most notable applications of Magnesium, bromo(1,1-dimethylpropyl)- is in organometallic synthesis. The compound serves as a versatile building block for constructing complex organic molecules. For example, it can act as a nucleophile in alkylation reactions or as an electrophile in coupling reactions with other organometallic reagents. Recent research has demonstrated its utility in cross-coupling reactions with aryl halides using palladium catalysts. These reactions have been shown to proceed with high efficiency and selectivity under mild conditions.

Beyond its role as an intermediate in organic synthesis, Magnesium, bromo(1,1-dimethylpropyl)- has also found applications in materials science. For instance, it has been used as a precursor for synthesizing novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique porosity and surface area properties that make them promising candidates for gas storage and separation applications. Recent studies have explored the use of this compound in constructing MOFs with tunable pore sizes and functionalities.

In terms of environmental considerations,
researchers have investigated
strategies
to minimize
waste generation
during
the synthesis
and handling
of
Magnesium,
bromo(1,
1-dimethylpropyl)-.
Green chemistry approaches,
such as recycling solvents
and optimizing reaction stoichiometry,
have been implemented
to enhance sustainability.
Furthermore,
recent studies
have focused on developing
biodegradable derivatives
that reduce environmental impact.

In conclusion,
Magnesium,
bromo(1,
1-dimethylpropyl)-
(CAS No.
65673-06-5)
is a versatile chemical compound with diverse applications.
The latest research highlights its potential as an effective building block
in organic synthesis,
a precursor for advanced materials,
and an environmentally friendly alternative
in industrial processes.
As ongoing investigations continue to uncover new properties
and uses,
this compound is poised to play an increasingly important role
in both academic research
and industrial settings.